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Compound of Interest

Compound Name: m-PEG7-t-butyl ester

Cat. No.: B609291 Get Quote

This technical guide provides a comprehensive overview of the chemical properties,

applications, and handling of m-PEG7-t-butyl ester, a heterobifunctional PEG linker. It is

intended for researchers, scientists, and professionals involved in drug development,

bioconjugation, and medicinal chemistry.

Core Chemical Properties and Specifications
m-PEG7-t-butyl ester is a polyethylene glycol (PEG) derivative that features a methoxy cap at

one end and a t-butyl ester protected carboxyl group at the other. This structure imparts unique

characteristics that are highly valuable in the synthesis of complex biomolecules.

Summary of Chemical Data
The key quantitative and identifying properties of m-PEG7-t-butyl ester are summarized in the

table below for quick reference.
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Property Value Source

IUPAC Name

tert-butyl 3-[2-[2-[2-[2-[2-(2-

methoxyethoxy)ethoxy]ethoxy]

ethoxy]ethoxy]ethoxy]propano

ate

[1]

Synonyms

m-PEG7-Boc, tert-butyl

2,5,8,11,14,17,20-

heptaoxatricosan-23-oate

[1][2]

CAS Number 874208-90-9 [1]

Molecular Formula C₂₀H₄₀O₉ [1][2]

Molecular Weight 424.5 g/mol [1][2]

Exact Mass 424.26723285 Da [1]

Purity Typically ≥98% [3][4]

Storage Condition -20°C [4]

Shipping Condition Ambient Temperature [4]

Key Structural Features and Applications
The utility of m-PEG7-t-butyl ester stems from its distinct structural components: the

hydrophilic PEG spacer and the acid-labile t-butyl ester protecting group.

Hydrophilic PEG Spacer: The seven-unit polyethylene glycol chain is hydrophilic, which

significantly increases the solubility of the molecule and any conjugate it is attached to in

aqueous media.[2][4] This is a critical feature for biological applications, improving the

pharmacokinetic properties of conjugated drugs or proteins.[5]

t-Butyl Ester Protecting Group: The carboxylic acid is protected by a tert-butyl (t-butyl) group.

This ester is stable under basic and nucleophilic conditions but can be readily cleaved under

acidic conditions to reveal the free carboxylic acid.[2][4][6] This selective deprotection allows

for controlled, sequential chemical modifications, a cornerstone of multi-step synthesis.[7]
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This combination makes m-PEG7-t-butyl ester a versatile linker in various bioconjugation and

drug delivery applications, including:

Antibody-Drug Conjugates (ADCs): The PEG linker can be used to attach a cytotoxic drug to

an antibody, improving the ADC's solubility and stability.[3][6]

PROTACs (Proteolysis-Targeting Chimeras): It serves as a linker to connect a target-binding

ligand and an E3 ligase ligand in PROTAC molecules, facilitating targeted protein

degradation.[6][8]

Drug Delivery and Formulation: It is particularly useful in formulating poorly soluble drugs,

enhancing both their solubility and bioavailability.[5]

The logical relationship between the structure of m-PEG7-t-butyl ester and its primary

functions is illustrated in the diagram below.

m-PEG7-t-butyl ester Structure

Functional Components Primary Functions

CH₃O-(CH₂CH₂O)₇-CH₂CH₂-COO-tBu

Methoxy-PEG7 Chain
(CH₃O-(CH₂CH₂O)₇-)

t-Butyl Ester
(-COO-tBu)

Increases Hydrophilicity
& Aqueous Solubility

Carboxyl Protecting Group
(Acid-Labile)

Click to download full resolution via product page

Fig. 1: Structural components and functions.

Experimental Protocols
While specific, detailed protocols for every application of m-PEG7-t-butyl ester are proprietary

or publication-specific, a general experimental workflow for its use in bioconjugation is outlined

below. This involves the initial conjugation step followed by the deprotection of the t-butyl ester.

General Protocol for t-Butyl Ester Deprotection

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b609291?utm_src=pdf-body
https://broadpharm.com/product-categories/peg-linkers/m-peg
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB83049420.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB83049420.htm
https://www.targetmol.com/compound/benzyl-peg7-t-butyl-ester
https://axispharm.com/product-category/peg-linkers/peg-t-butyl-ester-peg-linkers/
https://www.benchchem.com/product/b609291?utm_src=pdf-body
https://www.benchchem.com/product/b609291?utm_src=pdf-body-img
https://www.benchchem.com/product/b609291?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The removal of the t-butyl protecting group is a critical step to unmask the carboxylic acid for

subsequent reactions. This is typically achieved under acidic conditions.

Dissolution: Dissolve the t-butyl ester-containing compound in a suitable organic solvent

such as dichloromethane (DCM) or dioxane.

Acid Treatment: Add a strong acid. A common choice is trifluoroacetic acid (TFA), often used

as a 20-50% solution in the reaction solvent. The reaction is typically run at room

temperature.

Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography

(TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is

consumed. This usually takes 1 to 4 hours.

Workup: Upon completion, remove the acid and solvent under reduced pressure. The crude

product can then be purified using standard techniques like flash chromatography or

preparative HPLC.

Aqueous phosphoric acid has also been reported as an effective and environmentally benign

reagent for the deprotection of t-butyl esters.[9]

The following diagram illustrates a typical experimental workflow using a PEG linker with a t-

butyl ester.
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Fig. 2: General bioconjugation and deprotection workflow.

Spectroscopic Characterization (¹H NMR)
Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is a key analytical technique for

confirming the structure of m-PEG7-t-butyl ester. A ¹H NMR spectrum is available from some

suppliers.[4][10] The expected chemical shifts for the key protons are:

~1.45 ppm (singlet, 9H): This strong singlet corresponds to the nine equivalent protons of the

tert-butyl group. Its presence is a clear indicator of the intact ester.
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~3.38 ppm (singlet, 3H): This singlet arises from the three protons of the terminal methoxy

(CH₃O-) group.

~3.5-3.7 ppm (multiplet): This complex region contains the signals from the numerous

methylene (-CH₂CH₂O-) protons of the PEG chain.

~2.5 ppm (triplet) and ~3.8 ppm (triplet): These signals typically correspond to the two

methylene groups (-CH₂CH₂-) adjacent to the ester functionality.

The disappearance of the characteristic singlet at ~1.45 ppm after acid treatment provides

strong evidence for the successful deprotection of the t-butyl group.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b609291#m-peg7-t-butyl-ester-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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